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Compound of Interest

Compound Name: 5-Bromopyrimidine

Cat. No.: B023866 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

of chemical waste is a cornerstone of laboratory safety and environmental protection. This

guide provides essential, step-by-step procedures for the proper disposal of 5-
Bromopyrimidine, a halogenated organic compound. Adherence to these protocols is crucial

for ensuring a safe laboratory environment and maintaining regulatory compliance.

Hazard Profile and Safety First
5-Bromopyrimidine is classified as a hazardous substance. Before handling, it is imperative to

consult the Safety Data Sheet (SDS) and be fully aware of its potential hazards.

Key Hazards:

Causes skin and serious eye irritation.[1][2][3]

May cause respiratory irritation.[1][2]

Harmful if swallowed.

Personal Protective Equipment (PPE): When handling 5-Bromopyrimidine, always wear

appropriate PPE, including:

Eye/Face Protection: Safety glasses with side-shields or goggles.

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.
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Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If

dust formation is possible, a NIOSH-approved respirator is necessary.

Quantitative Data Summary
The following table summarizes key quantitative data for 5-Bromopyrimidine. This information

is critical for a comprehensive understanding of the substance's properties.

Property Value

Molecular Formula C₄H₃BrN₂

Molecular Weight 158.98 g/mol

Melting Point 67-73 °C

GHS Hazard Statements H315, H319, H335

Step-by-Step Disposal Protocol
The disposal of 5-Bromopyrimidine must be handled in compliance with local, state, and

federal regulations. Never dispose of this chemical down the drain or in regular trash.

1. Waste Identification and Segregation:

All waste containing 5-Bromopyrimidine must be classified as hazardous waste.

As a halogenated organic compound, it must be segregated from non-halogenated organic

waste.

Keep it separate from incompatible materials such as strong oxidizing agents.

2. Waste Collection and Container Requirements:

Dedicated Waste Container: Collect all 5-Bromopyrimidine waste in a designated, properly

labeled, and sealed container. The container should be made of a compatible material, such

as polyethylene.
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Solid Waste: Contaminated lab supplies (e.g., weighing paper, gloves, pipette tips) should be

collected in a separate, clearly labeled solid hazardous waste container.

Liquid Waste: If 5-Bromopyrimidine is in a solution, it should be collected in a dedicated

halogenated organic solvent waste container.

Container Integrity: Ensure the waste container is in good condition, free from leaks or

damage, and has a secure, leak-proof closure.

3. Labeling:

The waste container must be clearly labeled with "Hazardous Waste," the full chemical name

"5-Bromopyrimidine," and the appropriate hazard pictograms.

The accumulation start date must also be clearly marked on the label.

4. Storage in a Satellite Accumulation Area (SAA):

Store the hazardous waste container in a designated Satellite Accumulation Area (SAA) at or

near the point of generation.

The SAA must be inspected weekly for any signs of leakage.

Do not exceed the maximum storage limits for hazardous waste in your SAA (typically 55

gallons).

5. Arrange for Professional Disposal:

The final disposal of 5-Bromopyrimidine must be handled by a licensed and certified

hazardous waste disposal company.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

pickup and disposal.

The recommended method of disposal is incineration in a chemical incinerator equipped with

an afterburner and scrubber.
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Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 5-Bromopyrimidine.
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5-Bromopyrimidine Disposal Workflow
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Caption: Workflow for the proper disposal of 5-Bromopyrimidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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